Cas no 19316-37-1 (Phosphoric triamide,N,N-dimethyl-)

Phosphoric triamide,N,N-dimethyl- structure
19316-37-1 structure
Product Name:Phosphoric triamide,N,N-dimethyl-
CAS No:19316-37-1
MF:C2H10N3OP
MW:123.09406042099
CID:225171
PubChem ID:140518
Update Time:2025-04-19

Phosphoric triamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphoric triamide,N,N-dimethyl-
    • N-diaminophosphoryl-N-methylmethanamine
    • AC1L3H4R
    • N,N-dimethyl-phosphamide
    • NSC145940
    • Phosphorsaeure-diamid-dimethylamid
    • MKRCVOZUOLJWFN-UHFFFAOYSA-N
    • DTXSID00172918
    • N,N-dimethylphosphoric triamide
    • NSC-145940
    • dimethylphosphoramide
    • Phosphoric triamide, N,N-dimethyl-
    • NSC 145940
    • 19316-37-1
    • SCHEMBL4737874
    • Inchi: 1S/C2H10N3OP/c1-5(2)7(3,4)6/h1-2H3,(H4,3,4,6)
    • InChI Key: MKRCVOZUOLJWFN-UHFFFAOYSA-N
    • SMILES: P(N)(N)(N(C)C)=O

Computed Properties

  • Exact Mass: 123.0563
  • Monoisotopic Mass: 123.05614895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.35
  • LogP: 0.97410

Phosphoric triamide,N,N-dimethyl- Related Literature

  • 1. Nucleophilic cleavage of 1-oxo-2,8-disubstituted-2,5,8-triaza-1λ5-phosphabicyclo[3.3.0]octanes: a new route to eight- and five-membered heterocyclic systems
    Zhengjie He,Susan Laurens,Xavier Y. Mbianda,Agnes M. Modro,Tomasz A. Modro J. Chem. Soc. Perkin Trans. 2 1999 2589
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